![molecular formula C18H24N2O4 B2595366 1-(3-(Furan-2-yl)-2-hydroxy-2-methylpropyl)-3-(4-methoxyphenethyl)urea CAS No. 1788666-87-4](/img/structure/B2595366.png)
1-(3-(Furan-2-yl)-2-hydroxy-2-methylpropyl)-3-(4-methoxyphenethyl)urea
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Description
1-(3-(Furan-2-yl)-2-hydroxy-2-methylpropyl)-3-(4-methoxyphenethyl)urea, also known as PNU-74654, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.
Scientific Research Applications
Synthesis and Chemical Properties
Novel Compound Synthesis : A study by Koza et al. (2011) describes the synthesis of a novel class of compounds starting from methyl 2-(2-methoxy-2-oxoethyl) thiophene- and furan-3-carboxylate. The process involves regiospecific conversion to monoacyl azides and Curtius rearrangement to produce symmetrical urea derivatives, potentially relevant to the synthesis pathways of the specified compound (Gani Koza, M. Balcı, 2011).
Asymmetric Synthesis : Baudat and Vogel (1994) reported the asymmetric synthesis of a self-defensive agent against rice-blast disease. While the chemical structure differs from the queried compound, the synthesis methodologies, including Diels-Alder reactions and subsequent modifications, could provide insights into asymmetric synthesis approaches that might be applicable to the target molecule (A. Baudat, P. Vogel, 1994).
Enzymatic Polymerization : Jiang et al. (2014) explored the enzymatic polymerization of 2,5-bis(hydroxymethyl)furan, a compound related to the furan component of the queried molecule, with various diacid ethyl esters. This research could suggest potential applications of the target compound in biobased materials and polymer synthesis (Yi Jiang et al., 2014).
Potential Biological Activities
- Acetylcholinesterase Inhibition : Vidaluc et al. (1995) synthesized a series of flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas assessed for antiacetylcholinesterase activity. Although the chemical structure differs, the research into urea derivatives' biological activity may offer a foundation for investigating the biological activities of the specified compound (J. Vidaluc et al., 1995).
properties
IUPAC Name |
1-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]-3-[2-(4-methoxyphenyl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O4/c1-18(22,12-16-4-3-11-24-16)13-20-17(21)19-10-9-14-5-7-15(23-2)8-6-14/h3-8,11,22H,9-10,12-13H2,1-2H3,(H2,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAXCVPMFXJKFEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CO1)(CNC(=O)NCCC2=CC=C(C=C2)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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